4-(4-{[1-(3-methoxypropanoyl)-4-piperidinyl]oxy}benzoyl)thiomorpholine

• IUPAC Name: 3-methoxy-1-[4-[4-(thiomorpholine-4-carbonyl)phenoxy]piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C20H28N2O4S/c1-25-13-8-19(23)21-9-6-18(7-10-21)26-17-4-2-16(3-5-17)20(24)22-11-14-27-15-12-22/h2-5,18H,6-15H2,1H3
• InChI Key: JJXDHBUPKYQAJP-UHFFFAOYSA-N
• Canonical SMILES: COCCC(=O)N1CCC(CC1)OC2=CC=C(C=C2)C(=O)N3CCSCC3
• Molecular Formula: C20H28N2O4S
• Molecular Weight: 392.5 g/mol

Description

The compound “4-(4-{[1-(3-methoxypropanoyl)-4-piperidinyl]oxy}benzoyl)thiomorpholine” is a complex organic molecule. It contains a piperidine ring, which is a common structural motif in many pharmaceuticals and natural products. The molecule also contains methoxy and carboxylic acid functional groups, which can have various effects on the molecule’s physical and chemical properties.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, contains a piperidine ring, a thiomorpholine ring, and several other functional groups including methoxy and carboxylic acid groups. These groups can significantly influence the compound’s reactivity and interactions with other molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups all influence properties such as solubility, melting point, and boiling point.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems, which is typically studied in the context of drug discovery. Without specific information or studies on this compound, it’s not possible to provide details on its mechanism of action.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas such as drug discovery, materials science, and chemical biology. Future research could involve studying the compound’s biological activity, developing new synthetic routes, or exploring its potential uses in various applications.